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Compound of Interest

Compound Name:
ethyl 3-(3,4-

dihydroxyphenyl)propanoate

Cat. No.: B1329750 Get Quote

Technical Dossier: Ethyl 3-(3,4-
dihydroxyphenyl)propanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties and a

hypothetical framework for the experimental characterization of Ethyl 3-(3,4-
dihydroxyphenyl)propanoate, a compound of interest in various research and development

domains.

Core Compound Data
The fundamental molecular properties of Ethyl 3-(3,4-dihydroxyphenyl)propanoate are

summarized below.
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Parameter Value Reference

Molecular Formula C₁₁H₁₄O₄ [1]

Molecular Weight 210.230 g/mol [1]

Synonyms

Ethyl 3-(3,4-

dihydroxyphenyl)propionate,

Benzenepropanoic acid, 3,4-

dihydroxy-, ethyl ester

[1]

CAS Number 3967-57-5 [1]

Hypothetical Experimental Protocols
The following sections outline detailed methodologies for the comprehensive characterization

of Ethyl 3-(3,4-dihydroxyphenyl)propanoate.

Protocol 1: Purity and Identity Confirmation via High-
Performance Liquid Chromatography (HPLC) and Mass
Spectrometry (MS)
Objective: To determine the purity of a sample of Ethyl 3-(3,4-dihydroxyphenyl)propanoate
and confirm its molecular weight.

Materials:

Ethyl 3-(3,4-dihydroxyphenyl)propanoate sample

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (MS grade)

C18 reverse-phase HPLC column

HPLC system with UV detector
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Mass spectrometer with electrospray ionization (ESI) source

Procedure:

Sample Preparation: Prepare a 1 mg/mL stock solution of Ethyl 3-(3,4-
dihydroxyphenyl)propanoate in acetonitrile. Dilute to a final concentration of 10 µg/mL with

the mobile phase.

HPLC Conditions:

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: Start with 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, and then

return to initial conditions and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 280 nm

Mass Spectrometry Conditions:

Ionization Mode: ESI positive and negative

Scan Range: m/z 50-500

Capillary Voltage: 3.5 kV

Source Temperature: 120°C

Data Analysis: Analyze the HPLC chromatogram for peak purity. Analyze the mass spectrum

to confirm the [M+H]⁺ and/or [M-H]⁻ ions corresponding to the molecular weight of Ethyl 3-
(3,4-dihydroxyphenyl)propanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1329750?utm_src=pdf-body
https://www.benchchem.com/product/b1329750?utm_src=pdf-body
https://www.benchchem.com/product/b1329750?utm_src=pdf-body
https://www.benchchem.com/product/b1329750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Structural Elucidation via Nuclear Magnetic
Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure of Ethyl 3-(3,4-dihydroxyphenyl)propanoate.

Materials:

Ethyl 3-(3,4-dihydroxyphenyl)propanoate sample (≥ 5 mg)

Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

NMR tubes

NMR spectrometer (400 MHz or higher)

Procedure:

Sample Preparation: Dissolve the sample in the appropriate deuterated solvent.

¹H NMR Spectroscopy: Acquire a proton NMR spectrum to identify the chemical shifts,

integration, and coupling constants of the hydrogen atoms.

¹³C NMR Spectroscopy: Acquire a carbon-13 NMR spectrum to identify the chemical shifts of

the carbon atoms.

2D NMR (COSY, HSQC): Perform 2D NMR experiments as needed to establish connectivity

between protons and carbons.

Data Analysis: Interpret the NMR spectra to confirm the arrangement of atoms and functional

groups in the molecule.

Logical and Workflow Diagrams
The following diagrams illustrate key relationships and workflows relevant to the study of Ethyl
3-(3,4-dihydroxyphenyl)propanoate.
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Synthesis & Purification

3,4-Dihydroxyphenylpropanoic Acid

EsterificationEthanol

Acid Catalyst

Crude Product Purification (Chromatography) Pure Ethyl 3-(3,4-dihydroxyphenyl)propanoate

Click to download full resolution via product page

Caption: Synthetic pathway for Ethyl 3-(3,4-dihydroxyphenyl)propanoate.
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Analytical Workflow

Sample

HPLC Mass Spec NMR

Purity Assessment Identity Confirmation Structural Elucidation

Final Report
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Caption: Analytical workflow for compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329750#ethyl-3-3-4-dihydroxyphenyl-propanoate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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